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Compound of Interest

Compound Name: IDO5L

Cat. No.: B612236 Get Quote

For researchers, scientists, and drug development professionals handling the potent

indoleamine 2,3-dioxygenase (IDO) inhibitor IDO5L, ensuring its proper disposal is a critical

component of laboratory safety and environmental responsibility. Due to its biological potency,

IDO5L waste must be managed as hazardous chemical waste. The following guide provides

detailed, step-by-step procedures for the safe disposal of IDO5L in various forms.

Chemical and Physical Properties of IDO5L
A comprehensive understanding of the chemical and physical properties of IDO5L is

fundamental to its safe handling and disposal.

Property Value

Chemical Formula C₉H₇ClFN₅O₂[1][2][3]

Molecular Weight 271.64 g/mol [1][2]

Appearance Off-white to yellow solid[1]

CAS Number 914471-09-3[1][3]

Storage and Stability
Proper storage is crucial to maintain the integrity of IDO5L and to prevent accidental exposure.
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Condition Duration

Powder at -20°C 3 years[1][4]

Powder at 4°C 2 years[5]

In solvent at -80°C 2 years[1][5]

In solvent at -20°C 1 year[1][5]

Solubility Data
The solubility of IDO5L in various solvents dictates the appropriate disposal routes for

solutions.

Solvent Solubility

DMSO ≥ 52 mg/mL (191.43 mM)[1][5]

Ethanol 27.2 mg/mL (100.13 mM)[4]

DMF 30 mg/mL[3]

Ethanol:PBS (pH 7.2) (1:1) 0.5 mg/mL[3]

Step-by-Step Disposal Procedures for IDO5L Waste
The following protocols are designed to guide laboratory personnel in the safe disposal of

IDO5L. These procedures are based on general best practices for hazardous chemical waste

management and should be performed in accordance with your institution's specific

environmental health and safety (EHS) guidelines.

Solid IDO5L Waste Disposal
This category includes expired or unused IDO5L powder, as well as grossly contaminated

items such as weighing boats and paper.

Segregation: Do not mix solid IDO5L waste with non-hazardous trash.

Packaging:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://www.benchchem.com/product/b612236?utm_src=pdf-body
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.benchchem.com/product/b612236?utm_src=pdf-body
https://www.benchchem.com/product/b612236?utm_src=pdf-body
https://www.benchchem.com/product/b612236?utm_src=pdf-body
https://www.benchchem.com/product/b612236?utm_src=pdf-body
https://www.benchchem.com/product/b612236?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612236?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Carefully place the solid IDO5L waste, including any contaminated items, into a

designated, sealable, and chemically compatible container (e.g., a high-density

polyethylene (HDPE) bottle or a securely lined cardboard box for dry waste).

Ensure the container is clearly labeled as "Hazardous Waste."

Labeling: The label must include:

The words "Hazardous Waste"

The full chemical name: 4-amino-N'-(3-chloro-4-fluorophenyl)-N-hydroxy-1,2,5-oxadiazole-

3-carboximidamide (IDO5L)

The approximate amount of waste.

The date of accumulation.

Storage: Store the sealed and labeled container in a designated satellite accumulation area

until it is collected by your institution's EHS personnel.

Liquid IDO5L Waste Disposal
Liquid waste containing IDO5L must be segregated based on the solvent used.

Aqueous Solutions:

Segregation: Collect all aqueous solutions containing IDO5L in a dedicated, sealed, and

leak-proof container, typically a plastic carboy. Do not mix with organic solvent waste.

Labeling: Label the container as "Hazardous Waste" with the chemical name "Aqueous

waste containing IDO5L" and list all components, including buffers and salts.

Storage: Store in a designated satellite accumulation area, ensuring it is segregated from

incompatible waste streams like acids and organic solvents.

Organic Solvent Solutions:
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Segregation: Collect organic solvent solutions of IDO5L in a separate, chemically resistant

container (e.g., a safety can for flammable solvents). It is best practice to segregate

halogenated and non-halogenated solvent waste.

Labeling: Clearly label the container as "Hazardous Waste" and specify the contents, for

example, "IDO5L in DMSO."

Storage: Store in a well-ventilated area, away from sources of ignition, and within

secondary containment.

Contaminated Labware Disposal
This includes items such as pipette tips, centrifuge tubes, and glassware that have come into

contact with IDO5L.

Sharps: All sharps (needles, scalpels, contaminated broken glass) must be placed in a

designated, puncture-resistant sharps container labeled "Chemically Contaminated Sharps."

Non-Sharp Labware:

Decontamination (if feasible): For glassware, triple-rinse with a suitable solvent that can

dissolve IDO5L. The rinsate must be collected and disposed of as liquid hazardous waste.

Packaging: Place non-sharp, contaminated labware (e.g., pipette tips, tubes) in a durable,

sealed plastic bag or a designated container for solid chemical waste.

Labeling: Label the container as "Hazardous Waste" and describe the contents (e.g., "Lab

debris contaminated with IDO5L").

Experimental Protocols: Not Applicable
The provided information focuses on the chemical properties and disposal of IDO5L and does

not cite specific experimental protocols that would be relevant to reproduce. The disposal

procedures themselves are the primary protocol.

Mandatory Visualizations
IDO5L Disposal Workflow
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Caption: Workflow for the proper segregation and disposal of IDO5L waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b612236?utm_src=pdf-body-img
https://www.benchchem.com/product/b612236?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612236?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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